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Americium-243: A Comprehensive Guide for
Radiochemical Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of Americium-243 (²⁴³Am) as a reference material

in radiochemical analysis, offering a valuable resource for researchers and scientists in various

fields, including environmental monitoring, nuclear safeguards, and drug development. This

document outlines the unique properties of ²⁴³Am, compares its performance with alternative

tracers, and provides detailed experimental protocols for its application.

Introduction to Americium-243 as a Reference
Material
Americium-243 is a synthetic radionuclide of the actinide series, valued in radiochemical

analysis for its role as an isotopic tracer.[1] Isotopic tracers are essential for determining the

chemical yield of an analytical procedure, ensuring the accuracy and reliability of

measurements of other radionuclides. By introducing a known amount of a tracer (like ²⁴³Am)

into a sample at the beginning of the analysis, scientists can account for any loss of the target

analyte during the complex chemical separation and purification steps.

The choice of an appropriate tracer is critical and depends on several factors, including its

nuclear properties (half-life, decay mode, and energy of emitted radiation), chemical behavior,
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and availability in a certified form. ²⁴³Am's long half-life and distinct alpha decay characteristics

make it a preferred choice for many applications.[2]

Properties of Americium-243 and a Comparison with
Americium-241
The suitability of an isotopic tracer is largely dictated by its nuclear and chemical properties.

Here, we compare Americium-243 with its more commonly known isotope, Americium-241

(²⁴¹Am), which can also be used as a tracer.

Property
Americium-243
(²⁴³Am)

Americium-241
(²⁴¹Am)

References

Half-life 7,370 years 432.2 years [3][4]

Decay Mode Alpha (α)
Alpha (α) and Gamma

(γ)
[2]

Principal Alpha

Energies (MeV)
5.275, 5.233, 5.189 5.486, 5.443, 5.388 [2]

Principal Gamma

Energy (keV)
74.7 59.5 [5]

Specific Activity Lower Higher [2]

Availability as a

Standard Reference

Material (SRM)

Yes (e.g., NIST SRM

4332)

Yes (e.g., NIST SRM

4322)
[6]

Key Advantages of Americium-243:

Longer Half-Life: The significantly longer half-life of ²⁴³Am compared to ²⁴¹Am is a major

advantage.[3][4] It means that standard solutions of ²⁴³Am are more stable over time,

requiring less frequent correction for decay and reducing uncertainty in long-term studies or

for laboratories that do not use the tracer frequently.

Lower Specific Activity: A lower specific activity can be beneficial in certain applications by

reducing the overall radioactivity of the sample and minimizing potential interferences and
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radiation safety concerns.[2]

Considerations for Americium-241 as an Alternative:

Analyte of Interest: If the primary radionuclide being measured in a sample is ²⁴³Am, then

²⁴¹Am is the appropriate tracer to use.[7]

Availability and Cost: In some instances, the availability and cost of the tracer material may

influence the choice.

Ultimately, the selection between ²⁴³Am and ²⁴¹Am as a tracer depends on the specific

requirements of the analysis, including the target analyte, the expected duration of the study,

and the analytical technique employed.

Other Alternative Reference Materials
While ²⁴³Am and ²⁴¹Am are the most common isotopic tracers for americium analysis, other

radionuclides can be used for the analysis of other actinides. The choice of tracer is always

element-specific to ensure identical chemical behavior to the analyte.

Analyte Potential Isotopic Tracers

Plutonium (Pu) ²³⁶Pu, ²⁴²Pu, ²⁴⁴Pu

Uranium (U) ²³²U, ²³³U, ²³⁶U

Neptunium (Np) ²³⁵Np, ²³⁶Np, ²³⁹Np

Curium (Cm) ²⁴³Cm, ²⁴⁵Cm, ²⁴⁶Cm

The principle of isotopic dilution remains the same: the tracer must be an isotope of the

element of interest that is not present in the original sample or is present at a negligible

concentration.

Experimental Protocol: Determination of Americium
in Soil Samples
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This section details a typical radiochemical procedure for the determination of americium

isotopes in soil samples using Americium-243 as a yield tracer. This protocol is based on

established methods and demonstrates the practical application of ²⁴³Am.

1. Sample Preparation and Leaching:

A known quantity of soil (e.g., 10-100 grams) is weighed into a beaker.
A certified standard solution of ²⁴³Am with a known activity is added to the soil sample. This
is a critical step to ensure the tracer equilibrates with the native americium in the sample.
The soil is leached with a mixture of strong acids, typically nitric acid (HNO₃) and
hydrochloric acid (HCl), and heated to facilitate the dissolution of americium from the soil
matrix.

2. Co-precipitation and Matrix Removal:

The americium in the leachate is co-precipitated with an iron hydroxide (Fe(OH)₃) or calcium
oxalate (CaC₂O₄) carrier. This step helps to concentrate the americium and separate it from
the bulk of the soil matrix.
The precipitate is then redissolved, and further purification steps, such as lanthanum fluoride
(LaF₃) precipitation, may be performed to remove interfering elements.

3. Chromatographic Separation:

The dissolved sample is passed through an anion exchange or extraction chromatography
column. These columns contain resins that selectively retain americium while allowing other
elements to pass through.
The column is washed with specific acid solutions to remove any remaining impurities.
Americium is then eluted from the column using a different acid solution.

4. Source Preparation:

The purified americium fraction is evaporated to a small volume and then co-precipitated
with a small amount of neodymium fluoride (NdF₃) or electrodeposited onto a stainless steel
disc. This creates a thin, uniform source suitable for alpha spectrometry.

5. Alpha Spectrometry Measurement:

The prepared source is placed in an alpha spectrometer.
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The alpha particles emitted from both the analyte (e.g., ²⁴¹Am) and the tracer (²⁴³Am) are
counted. The distinct alpha energies of the different isotopes allow for their simultaneous
measurement.

6. Calculation of Results:

The chemical recovery of the procedure is calculated by comparing the measured activity of
the ²⁴³Am tracer to the known activity that was initially added.
This recovery factor is then used to correct the measured activity of the analyte (e.g., ²⁴¹Am)
to determine its actual concentration in the original soil sample.

Workflow and Visualization
The following diagrams illustrate the general workflow for radiochemical analysis using an

isotopic tracer and a more specific workflow for americium analysis in soil.
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Caption: General workflow for radiochemical analysis using an isotopic tracer.
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Caption: Specific workflow for the determination of Americium in soil samples.
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Conclusion
Americium-243 serves as a robust and reliable reference material for radiochemical analysis,

primarily utilized as an isotopic tracer. Its long half-life and distinct alpha decay properties offer

significant advantages over other tracers, particularly Americium-241, in terms of the long-term

stability of standard solutions and reduced specific activity. The availability of certified reference

materials for ²⁴³Am from institutions like NIST ensures the traceability and quality of analytical

measurements. The detailed experimental protocols and workflows provided in this guide

demonstrate its practical application and underscore its importance in achieving accurate and

precise results in the analysis of actinides in various matrices. For researchers and scientists

engaged in radiochemical analysis, a thorough understanding of the properties and

applications of Americium-243 is essential for developing and validating robust analytical

methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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